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Compound of Interest

Compound Name: 1,3-Dibromo-2,2-dimethylpropane

Cat. No.: B1585092 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 1,3-Dibromo-2,2-
dimethylpropane

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1,3-Dibromo-2,2-dimethylpropane, tailored for researchers, scientists, and

professionals in drug development. The document details its structural characteristics,

physicochemical data, reactivity, and common experimental protocols.

Physicochemical Properties
1,3-Dibromo-2,2-dimethylpropane, also known as neopentyl dibromide, is a halogenated

aliphatic compound.[1] Its core structure features a central quaternary carbon atom bonded to

two methyl groups and two bromomethyl groups, an arrangement known as a neopentyl

structure.[2] This configuration is central to its chemical behavior.

The quantitative physical and chemical properties of 1,3-Dibromo-2,2-dimethylpropane are

summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₅H₁₀Br₂ [1][2][3]

Molecular Weight 229.94 g/mol [1][2][3]

IUPAC Name
1,3-dibromo-2,2-

dimethylpropane
[1][2]

CAS Number 5434-27-5 [1][2]

Appearance Powder, Colorless liquid [3][4]

Boiling Point 181.6°C at 760 mmHg [5]

Flash Point 58.5°C [5]

Density 1.672 g/cm³ [5]

SMILES CC(C)(CBr)CBr [2][3]

InChI
InChI=1S/C5H10Br2/c1-5(2,3-

6)4-7/h3-4H2,1-2H3
[1][3]

InChIKey
UXAFLFGXSIWWMY-

UHFFFAOYSA-N
[1][3]

Chemical Properties and Reactivity
The chemical reactivity of 1,3-Dibromo-2,2-dimethylpropane is largely dictated by its unique

neopentyl structure. The presence of a quaternary carbon atom adjacent to the carbon atoms

bearing the bromine atoms creates significant steric hindrance.[2]

Nucleophilic Substitution Reactions: The neopentyl framework of 1,3-Dibromo-2,2-
dimethylpropane makes it highly resistant to S(_N)2 reactions.[2] The bulky gem-dimethyl

group physically blocks the necessary backside attack by a nucleophile on the carbon atom

bonded to the bromine.[2] This characteristic makes it an interesting substrate for studying

reaction mechanisms.

Formation of Organometallic Reagents: The carbon-bromine bonds in 1,3-Dibromo-2,2-
dimethylpropane can react with various metals to form highly reactive organometallic
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intermediates.[2] These reagents are valuable in synthetic chemistry for creating new carbon-

carbon bonds.

Applications in Synthesis: Due to its structure, 1,3-Dibromo-2,2-dimethylpropane is a useful

starting material for constructing complex molecules, especially cyclic systems.[2] It is a

primary precursor for the synthesis of cyclobutane derivatives through intermolecular

condensation with nucleophiles, where the two bromine atoms are displaced to form the ring.[2]

Experimental Protocols
3.1. Synthesis of 1,3-Dibromo-2,2-dimethylpropane via Bromination

A primary method for synthesizing this compound is the bromination of 2,2-dimethylpropane-

1,3-diol (neopentyl glycol).[2]

Methodology:

Dissolution: Dissolve 2,2-dimethylpropane-1,3-diol in a suitable solvent, such as methanol.

Cooling: Cool the solution to 0°C in an ice bath.

Bromination: Slowly add bromine to the cooled mixture in a controlled manner.

Reaction: Allow the reaction mixture to warm to room temperature and stir for approximately

15 hours.

Precipitation: During this period, the product, 1,3-Dibromo-2,2-dimethylpropane, will

precipitate from the solution as a white solid.

Isolation: The solid product can be separated from the solvent by filtration or centrifugation.

Purification: The collected solid should be washed with fresh solvent (e.g., methanol) to

remove impurities.

Drying: Dry the final product under a vacuum to remove any residual solvent.
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Synthesis of 1,3-Dibromo-2,2-dimethylpropane

Reactants

Reaction Conditions

Process
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Synthesis workflow for 1,3-Dibromo-2,2-dimethylpropane.
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3.2. Dehydrobromination Reaction (Illustrative Protocol)

While a specific protocol for 1,3-Dibromo-2,2-dimethylpropane is not detailed in the provided

results, the dehydrobromination of the related compound 1,3-Dibromo-2,2-dimethoxypropane

illustrates a typical elimination reaction pathway.[6] This type of reaction is expected to proceed

via an E2 mechanism with a strong, sterically hindered base.[6]

Methodology:

Preparation: To a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer and a nitrogen inlet, add the dibromo-substrate (1.0 eq) and an anhydrous solvent like

Tetrahydrofuran (THF).

Cooling: Cool the flask to 0°C in an ice bath.

Base Preparation: Dissolve a strong, non-nucleophilic base such as potassium tert-butoxide

(t-BuOK) (1.1 eq) in anhydrous THF.

Addition: Add the base solution dropwise to the stirred reaction mixture over 30 minutes,

maintaining the temperature at 0°C.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at room

temperature and monitor its progress by thin-layer chromatography (TLC).

Quenching: Once the reaction is complete, quench it with a suitable reagent, such as water

or a saturated aqueous solution of ammonium chloride (NH₄Cl).

Extraction: Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

Washing: Wash the combined organic layers with brine.

Purification: The final product can be purified using standard techniques like column

chromatography.
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E2 Elimination Pathway

1,3-Dibromo-2,2-dimethylpropane
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Generalized E2 elimination pathway.

Safety and Handling
1,3-Dibromo-2,2-dimethylpropane is considered an irritant that may cause serious eye injury

and is harmful if ingested.[1][4] It is classified as a skin irritant (Category 2) and a serious eye

irritant (Category 2).[1] When handling this chemical, appropriate personal protective

equipment (PPE), such as tightly fitting safety goggles and impervious clothing, should be

worn.[7] Work should be conducted in a well-ventilated area.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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